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Compound of Interest

Compound Name: 4-chloro-N-methylpyridin-2-amine

Cat. No.: B1602903

Technical Support Center: 4-Chloro-N-
methylpyridin-2-amine

Welcome to the technical support center for 4-chloro-N-methylpyridin-2-amine. This guide is
designed for researchers, scientists, and drug development professionals to provide in-depth,
field-proven insights into improving the stability of this versatile reagent during chemical
reactions. Our goal is to move beyond simple protocols and explain the underlying chemical
principles, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of 4-chloro-N-
methylpyridin-2-amine?

4-Chloro-N-methylpyridin-2-amine (CAS No. 782439-26-3) is a substituted pyridine
derivative.[1] Its reactivity is primarily dictated by the interplay of the electron-donating N-
methylamino group at the 2-position and the electron-withdrawing chloro group at the 4-
position on the pyridine ring. Understanding this electronic balance is crucial for predicting its
behavior in reactions.
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Property Value Source

Molecular Formula CeH7CIN2 [1]

Molecular Weight 142.59 g/mol [1]
Typically an off-white or light

Appearance ] [2]
yellow solid

Recommended to store in a

dry, sealed container, often
Storage ) )

under refrigeration (2-8°C).[1]

[2]

The pyridine nitrogen is basic and can be protonated under acidic conditions. This protonation
significantly increases the electrophilicity of the pyridine ring, making the chloro-substituent
more susceptible to nucleophilic displacement. This "switchable" reactivity is a key feature of
halopyridines.[3]

Q2: What are the most common stability issues and
degradation pathways for this compound?

The primary stability concern for 4-chloro-N-methylpyridin-2-amine is its susceptibility to
nucleophilic aromatic substitution (SNAr) at the C4 position, leading to the displacement of the
chloride. This can be an intended reaction or an undesired degradation pathway.

Key Degradation Pathways:

o Hydrolysis: In the presence of water or hydroxide ions, the chloro group can be displaced to
form the corresponding 4-hydroxy-N-methylpyridin-2-amine. This is often accelerated by heat
and acidic or basic conditions. While the pyridine ring itself is relatively stable, functional
groups attached to it can be more labile.[4]

e Amination: Reaction with amine-based nucleophiles (including other molecules of 4-chloro-
N-methylpyridin-2-amine or amine solvents/reagents) can lead to the formation of diamino-
pyridine derivatives.
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e Solvolysis: Nucleophilic solvents, such as methanol or ethanol, can displace the chloride,
especially at elevated temperatures, leading to the formation of 4-alkoxy-N-methylpyridin-2-
amine impurities.

Below is a diagram illustrating these primary degradation routes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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